Cas no 1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol)
1006440-77-2 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
CAS No:1006440-77-2
MF:C7H11N3O3
MW:185.180541276932
CID:2139538
PubChem ID:19616956
Update Time:2025-04-21
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
- 1006440-77-2
- 2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethanol
- AKOS000114480
- XAEQUNXMNQYLSK-UHFFFAOYSA-N
- SCHEMBL12479809
- DB-354751
- STK400080
-
- Inchi: 1S/C7H11N3O3/c1-5-7(10(12)13)6(2)9(8-5)3-4-11/h11H,3-4H2,1-2H3
- InChI Key: XAEQUNXMNQYLSK-UHFFFAOYSA-N
- SMILES: OCCN1C(C)=C(C(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 185.080041g/mol
- Monoisotopic Mass: 185.080041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 185.18g/mol
- XLogP3: 0.1
- Topological Polar Surface Area: 83.9Ų
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol) Related Products
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